N-(2,3-dimethylphenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(2-methyl-6-pyridin-2-ylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C20H20N4OS/c1-13-7-6-9-16(14(13)2)24-19(25)12-26-20-11-18(22-15(3)23-20)17-8-4-5-10-21-17/h4-11H,12H2,1-3H3,(H,24,25)
• InChI Key: QAQQTIJUFHLDNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC(=NC(=C2)C3=CC=CC=N3)C)C
• Molecular Formula: C20H20N4OS
• Molecular Weight: 364.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H20N4OS and its molecular weight is 364.47. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Antimicrobial Activity

• Chemical Synthesis : This compound serves as a precursor in the synthesis of heterocyclic compounds, demonstrating the versatility of enaminones as building blocks in chemical synthesis. Studies have utilized similar structures for the creation of nicotinic acid and thienopyridine derivatives, highlighting its utility in generating complex molecules (Abdel-Khalik et al., 2004).

• Antimicrobial Agents : Synthesis of pyrimidinone and oxazinone derivatives using similar compounds has shown promising antimicrobial activities. These compounds were compared with standard drugs like streptomycin and fusidic acid, indicating their potential as novel antimicrobial agents (Hossan et al., 2012).

Pharmacological Evaluations

• Anticonvulsant Properties : The compound's derivatives have been evaluated for anticonvulsant activities, with studies synthesizing S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine. These compounds have shown moderate anticonvulsant activity in pentylenetetrazole-induced seizures in rats, showcasing potential pharmacological applications (Severina et al., 2020).

Material Synthesis

• Crystal Structure Analysis : Investigations into the crystal structures of similar compounds have provided insights into their molecular configurations. Such studies are crucial for understanding the interactions and stability of these compounds, aiding in the design of materials with specific properties (Subasri et al., 2016).

Novel Compound Synthesis

• Isoxazoline and Isoxazole Derivatives : Synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives demonstrates the compound's utility in creating diverse molecular structures. This highlights its role in the development of new chemical entities with potential biological activities (Rahmouni et al., 2014).